Cas no 2171665-06-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid
• CAS No: 2171665-06-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6324322
• PubChem ID: 165531632
• Update Time: 2025-08-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid
• EN300-1579221
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(hex-5-en-1-yl)(methyl)carbamoyl]propanoic acid
• 2171665-06-6

• Inchi： 1S/C26H30N2O5/c1-3-4-5-10-15-28(2)25(31)23(16-24(29)30)27-26(32)33-17-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h3,6-9,11-14,22-23H,1,4-5,10,15-17H2,2H3,(H,27,32)(H,29,30)
• InChI Key： VDQXVOXHBYLVIL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CCCCC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid (CAS No. 2171665-06-6)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid, identified by its CAS number 2171665-06-6, is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a hex-5-en-1-yl side chain and a methylcarbamoyl group, makes it a valuable building block in drug discovery and biomaterials research. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for custom peptide synthesis has surged, driven by the growing interest in therapeutic peptides and targeted drug delivery systems. Researchers frequently search for Fmoc-amino acid derivatives like CAS 2171665-06-6 due to their compatibility with solid-phase peptide synthesis (SPPS). The compound’s alkene-functionalized side chain offers versatility for click chemistry modifications, aligning with trends in bioconjugation techniques and nanomedicine.

The Fmoc group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid ensures selective deprotection during synthesis, a critical feature for high-yield peptide production. Its carboxylic acid terminus facilitates amide bond formation, while the hex-5-en-1-yl moiety enables post-synthetic modifications via thiol-ene reactions, a hot topic in biomaterials engineering. These attributes make it a preferred choice for designing peptide-drug conjugates and functionalized hydrogels.

From an SEO perspective, queries such as "Fmoc-amino acid applications", "CAS 2171665-06-6 uses", and "peptide synthesis reagents" highlight user interest in this compound’s practical uses. Its role in antibody-drug conjugates (ADCs) and proteomics further amplifies its relevance, as these fields dominate biopharmaceutical research. Additionally, the compound’s solubility and stability under SPPS conditions are frequently discussed in academic forums, underscoring its reliability.

Innovations in green chemistry have also spotlighted CAS 2171665-06-6, as researchers seek eco-friendly peptide synthesis methods. The compound’s compatibility with water-based coupling reagents and microwave-assisted synthesis aligns with sustainable practices. This adaptability positions it as a key player in next-generation therapeutics, including personalized medicine and bioactive coatings.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hex-5-en-1-yl)(methyl)carbamoylpropanoic acid (CAS 2171665-06-6) bridges chemical synthesis and biomedical innovation. Its multifaceted applications—from drug development to material science—make it indispensable in contemporary research. As the scientific community prioritizes precision medicine and biocompatible materials, this compound will undoubtedly remain at the forefront of cutting-edge discoveries.